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Compound of Interest

Compound Name: SKF 95601

Cat. No.: B1681804 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information on the solubility of SKF-83566 in DMSO

and aqueous buffers, along with protocols for solution preparation and handling. Adherence to

these guidelines is crucial for ensuring the accuracy and reproducibility of experimental results.

Introduction
SKF-83566 is a potent and selective antagonist of the D1-like dopamine receptor family (D1

and D5 receptors). It also exhibits activity as a weaker antagonist at the 5-HT2 receptor, an

inhibitor of the dopamine transporter (DAT), and a selective inhibitor of adenylyl cyclase 2

(AC2). Its diverse pharmacological profile makes it a valuable tool in neuroscience research,

particularly in studies related to neuropsychiatric disorders and dopaminergic signaling.

Accurate preparation of SKF-83566 solutions is fundamental to achieving reliable and

interpretable experimental outcomes.

Solubility Data
The solubility of SKF-83566 hydrobromide in various solvents is summarized in the table below.

This information is critical for the preparation of stock solutions and working concentrations for

in vitro and in vivo studies.
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Solvent
Maximum
Concentration
(mM)

Maximum
Concentration
(mg/mL)

Notes

DMSO (Dimethyl

Sulfoxide)
100 mM 41.31 mg/mL

Clear solution is

readily formed.

Water 5 mM 2.07 mg/mL

Gentle warming may

be required to fully

dissolve the

compound.[1]

Ethanol 25 mM 10.33 mg/mL -

Aqueous Buffers (e.g.,

PBS, Tris)
Not explicitly defined Not explicitly defined

It is recommended to

first prepare a

concentrated stock

solution in DMSO and

then dilute it to the

final concentration in

the desired aqueous

buffer.

Note: The molecular weight of SKF-83566 hydrobromide is 413.15 g/mol . Calculations for

mg/mL are based on this value.

Experimental Protocols
Preparation of a Concentrated Stock Solution in DMSO
(100 mM)
This protocol describes the preparation of a 100 mM stock solution of SKF-83566

hydrobromide in DMSO.

Materials:

SKF-83566 hydrobromide powder

Anhydrous DMSO
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Sterile microcentrifuge tubes or vials

Calibrated pipette

Vortex mixer

Analytical balance

Procedure:

Weigh out the desired amount of SKF-83566 hydrobromide powder using an analytical

balance. For example, to prepare 1 mL of a 100 mM solution, weigh out 41.31 mg.

Transfer the powder to a sterile microcentrifuge tube or vial.

Add the appropriate volume of anhydrous DMSO. For a 100 mM solution with 41.31 mg of

powder, add 1 mL of DMSO.

Vortex the solution until the powder is completely dissolved. The solution should be clear and

free of particulates.

Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

Store the aliquots at -20°C or -80°C for long-term storage.

Preparation of a Working Solution in Aqueous Buffer
(e.g., PBS)
This protocol describes the preparation of a working solution of SKF-83566 in an aqueous

buffer, such as Phosphate-Buffered Saline (PBS), by diluting a DMSO stock solution.

Materials:

100 mM SKF-83566 in DMSO stock solution

Sterile Phosphate-Buffered Saline (PBS), pH 7.4

Sterile microcentrifuge tubes
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Calibrated pipettes

Procedure:

Thaw a frozen aliquot of the 100 mM SKF-83566 in DMSO stock solution at room

temperature.

Briefly vortex the stock solution to ensure homogeneity.

Perform a serial dilution of the DMSO stock solution into the aqueous buffer to achieve the

desired final concentration. For example, to prepare 1 mL of a 100 µM working solution:

Add 999 µL of PBS to a sterile microcentrifuge tube.

Add 1 µL of the 100 mM SKF-83566 in DMSO stock solution to the tube.

Vortex the working solution gently to ensure it is well-mixed.

It is recommended to prepare aqueous working solutions fresh on the day of use. If

precipitation occurs upon dilution, gentle warming or sonication may help to redissolve the

compound. However, be mindful of the potential for degradation with excessive heat.

Workflow for Preparing Aqueous Working Solutions
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Caption: Workflow for preparing SKF-83566 aqueous solutions.

Signaling Pathways
SKF-83566 primarily acts as an antagonist at D1-like dopamine receptors. This antagonism

inhibits the downstream signaling cascade initiated by dopamine binding, which typically

involves the activation of adenylyl cyclase and the subsequent production of cyclic AMP

(cAMP). Additionally, SKF-83566 can inhibit the dopamine transporter (DAT), leading to an
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increase in extracellular dopamine levels, and also antagonize 5-HT2 receptors and inhibit

adenylyl cyclase 2.
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Caption: SKF-83566 mechanism of action.

Stability and Storage
Solid Form: SKF-83566 hydrobromide powder is stable at room temperature for short

periods but should be stored desiccated at 4°C for long-term storage.

DMSO Stock Solutions: When stored in anhydrous DMSO at -20°C or -80°C, SKF-83566

stock solutions are stable for several months. Avoid repeated freeze-thaw cycles by

preparing small aliquots.

Aqueous Solutions: It is strongly recommended to prepare aqueous solutions of SKF-83566

fresh for each experiment. The stability of SKF-83566 in aqueous buffers over extended

periods has not been extensively characterized. If short-term storage (a few hours) at 4°C is

necessary, protect the solution from light.

Troubleshooting
Precipitation in Aqueous Solutions: If the compound precipitates out of the aqueous buffer

upon dilution from the DMSO stock, try the following:

Ensure the final concentration of DMSO in the working solution is as low as possible

(typically <0.5%).

Gently warm the solution (e.g., in a 37°C water bath) for a short period.

Briefly sonicate the solution.

Inconsistent Experimental Results: Inconsistent results may arise from:

Degradation of the compound due to improper storage or handling.

Inaccurate solution concentrations. Always use calibrated pipettes and an analytical

balance.

Repeated freeze-thaw cycles of stock solutions. Prepare and use single-use aliquots.
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By following these guidelines, researchers can confidently prepare and use SKF-83566 in their

experiments, leading to more reliable and reproducible data.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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